Cas no 13443-57-7 (L-Ascorbic acid,3-O-methyl-)

• Product Name: L-Ascorbic acid,3-O-methyl-
• CAS No: 13443-57-7
• MF: C₇H₁₀O₆
• MW: 190.150702953339
• CID: 141759
• PubChem ID: 3082037
• Update Time: 2025-04-19

L-Ascorbic acid,3-O-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Ascorbic acid,3-O-methyl-
• 2-[(1S)-1,2-dihydroxyethyl]-4-hydroxy-3-methoxy-2H-furan-5-one
• 3-O-methylascorbic acid
• 3-O-Methyl-L-ascorbic acid
• 5-[(1S)-1,2-dihydroxyethyl]-3-hydroxy-4-methoxyfuran-2(5H)-one (non-preferred name)
• 13443-57-7
• SCHEMBL12024771
• L-Ascorbic acid, 3-O-methyl-

• Inchi： 1S/C7H10O6/c1-12-6-4(10)7(11)13-5(6)3(9)2-8/h3,5,8-10H,2H2,1H3/t3-,5?/m0/s1
• InChI Key： HFSCYDMAVALOIA-WWLRPLJCSA-N
• SMILES： O1C(C(=C(C1[C@H](CO)O)OC)O)=O

Computed Properties

• Exact Mass: 190.0477
• Monoisotopic Mass: 190.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 96.22